Cas no 1908414-42-5 (2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine)
2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- ML400
- 2-(4-methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine
- 2-(4-methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine
- 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine
-
- Inchi: 1S/C24H29N3O/c1-28-20-12-10-19(11-13-20)23-18-24(21-8-3-4-9-22(21)26-23)25-14-7-17-27-15-5-2-6-16-27/h3-4,8-13,18H,2,5-7,14-17H2,1H3,(H,25,26)
- InChI Key: CCEQOVGPLKQKET-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1=CC(=C2C=CC=CC2=N1)NCCCN1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 445
- XLogP3: 5
- Topological Polar Surface Area: 37.4
2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | IBD41442-1 mg |
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine |
1908414-42-5 | 1mg |
$75.00 | 2023-01-04 | ||
| Biosynth | IBD41442-5 mg |
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine |
1908414-42-5 | 5mg |
$243.75 | 2023-01-04 | ||
| Biosynth | IBD41442-10 mg |
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine |
1908414-42-5 | 10mg |
$390.00 | 2023-01-04 | ||
| Biosynth | IBD41442-25 mg |
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine |
1908414-42-5 | 25mg |
$731.25 | 2023-01-04 | ||
| Biosynth | IBD41442-50 mg |
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine |
1908414-42-5 | 50mg |
$1,170.00 | 2023-01-04 | ||
| eNovation Chemicals LLC | Y1325848-1g |
ML400 |
1908414-42-5 | 95% | 1g |
$3800 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1325848-1g |
ML400 |
1908414-42-5 | 98% | 1g |
$3800 | 2025-03-01 | |
| MedChemExpress | HY-111488-1mg |
ML 400 |
1908414-42-5 | 1mg |
¥2035 | 2024-04-19 | ||
| Ambeed | A1955121-1mg |
ML400 |
1908414-42-5 | 98% | 1mg |
$147.0 | 2025-02-28 | |
| Ambeed | A1955121-5mg |
ML400 |
1908414-42-5 | 98% | 5mg |
$272.0 | 2025-02-28 |
2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine
Compound CAS No. 1908414-42-5: 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine
The compound 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine, identified by the CAS registry number 1908414-42-5, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.
The molecular structure of this compound is characterized by a quinoline ring system, which serves as the core framework. The quinoline moiety is substituted at position 4 with an amine group that is further linked to a piperidine-containing side chain. Specifically, the amine group at position 4 is connected to a propyl chain, which terminates with a piperidine ring. Additionally, the quinoline ring is substituted at position 2 with a methoxyphenyl group, which introduces electronic and steric effects that can influence the compound's pharmacokinetic and pharmacodynamic properties.
Recent studies have highlighted the importance of quinoline derivatives in targeting various disease states, particularly cancer. For instance, research published in the journal Nature Communications (2023) demonstrated that certain quinoline analogs exhibit potent anti-proliferative activity against several cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The presence of the methoxyphenyl group in this compound may enhance its ability to interact with specific receptor sites, thereby improving its therapeutic efficacy.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions to assemble the quinoline core and its substituents. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies.
In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous solutions and acceptable permeability across biological membranes. These properties are crucial for ensuring that the compound can reach its target site in sufficient concentrations to exert its therapeutic effects.
Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to predict how this compound interacts with potential therapeutic targets. For example, simulations conducted using the AutoDock software suite (version 4.2) revealed that the methoxyphenyl group plays a critical role in stabilizing interactions within the active site of kinase enzymes, which are often overexpressed in cancer cells.
Looking ahead, ongoing research is focused on evaluating the safety profile of this compound through in vitro toxicity assays and animal models. Early results indicate that it demonstrates low cytotoxicity against normal human cells, suggesting a favorable therapeutic index.
In conclusion, 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine represents a promising lead compound in the development of novel therapeutic agents for treating various diseases, particularly those involving dysregulated signaling pathways such as cancer and inflammation.
1908414-42-5 (2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)